Ethyl nitroacetate

Specification

• Description: Ethyl acetate appears as a clear colorless liquid with a fruity odor. Flash point 24 °F. Less dense than water. Vapors heavier than air.; Ethyl acetate is the acetate ester formed between acetic acid and ethanol. It has a role as a polar aprotic solvent, an EC 3.4.19.3 (pyroglutamyl-peptidase I) inhibitor, a metabolite and a Saccharomyces cerevisiae metabolite. It is an acetate ester, an ethyl ester and a volatile organic compound.; Ethyl Acetate is a natural product found in Angelica gigas, Plumeria rubra, and other organisms with data available.; Ethyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 626-35-7
• Molecular Formula: C4H8O2; C4H8O2; CH3COOC2H5
• Molecular Weight: 88.11 g/mol
• IUPAC Name: ethyl acetate
• Standard InChI: InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3
• Standard InChI Key: XEKOWRVHYACXOJ-UHFFFAOYSA-N
• Impurities: In the 85-88% grade, the major constituent other than ethyl acetate is ethanol.
• SMILES: CCOC(=O)C[N+](=O)[O-]
• Canonical SMILES: CCOC(=O)C
• Boiling Point: 171 °F at 760 mmHg (NTP, 1992); 77.1 °C; Azeotropic mixture with water (6.1% wt/wt), bp: 70.4 °C; azeotropic mixture with water (7.8% wt/wt) and alcohol (9.0% wt/wt), bp: 70.3 °C; Slowly decomposed by moisture, then acquires acid reaction; absorbs water (up to 3.3% wt/wt); 76.50 to 77.50 °C. @ 760.00 mm Hg; 77 °C; 171 °F
• Colorform: Clear, volatile; Colorless liquid
• Flash Point: 24 °F (NTP, 1992); 7.2 °C; -4 °C c.c.; 24 °F
• Melting Point: -118.5 °F (NTP, 1992); -83.8 °C; -83.6 °C; -84 °C; 117 °F; -117 °F